Cas no 2229363-61-3 (1-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229363-61-3
• MF: C₁₂H₁₄BrFO
• MW: 273.141366481781
• CID: 6508806
• PubChem ID: 165644673
• Update Time: 2025-10-28

1-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanol
• 2229363-61-3
• EN300-1925025
• [1-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropyl]methanol

• Inchi： 1S/C12H14BrFO/c1-11(2)6-12(11,7-15)9-4-3-8(14)5-10(9)13/h3-5,15H,6-7H2,1-2H3
• InChI Key： NLAASLPULXNMCO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(CO)CC1(C)C)F

Computed Properties

• Exact Mass: 272.02121g/mol
• Monoisotopic Mass: 272.02121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanol

Comprehensive Overview of 1-(2-Bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229363-61-3)

1-(2-Bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanol is a specialized organic compound with the CAS number 2229363-61-3. This compound features a unique molecular structure combining a bromo-fluorophenyl group with a dimethylcyclopropylmethanol moiety, making it a subject of interest in pharmaceutical and agrochemical research. Its molecular formula is C₁₂H₁₄BrFO, and it has a molecular weight of approximately 273.14 g/mol. The presence of both bromine and fluorine atoms enhances its reactivity, enabling diverse applications in synthetic chemistry.

The compound 1-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanol is often utilized as a key intermediate in the synthesis of more complex molecules. Researchers value its structural versatility, particularly in the development of novel bioactive compounds. Its cyclopropyl ring and methanol functional group contribute to its stability and solubility, which are critical for laboratory and industrial applications. Recent studies have explored its potential in creating new antimicrobial and antifungal agents, aligning with the growing demand for innovative solutions in healthcare and agriculture.

In the context of current trends, 1-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanol has garnered attention due to its role in green chemistry initiatives. Scientists are increasingly focusing on sustainable synthetic pathways, and this compound’s efficiency in catalytic reactions makes it a viable candidate. Additionally, its application in crop protection formulations has been investigated, addressing the global need for safer and more effective agrochemicals. These aspects highlight its relevance in modern scientific and industrial advancements.

From a commercial perspective, the demand for CAS 2229363-61-3 is rising, particularly in regions with robust pharmaceutical and agrochemical sectors. Suppliers and manufacturers are optimizing production processes to meet the needs of research institutions and industrial players. Quality control and regulatory compliance are paramount, ensuring that the compound meets the stringent standards required for its applications. As the market evolves, innovations in synthesis and purification techniques are expected to further enhance its accessibility and utility.

For researchers and industry professionals, understanding the properties and applications of 1-(2-bromo-4-fluorophenyl)-2,2-dimethylcyclopropylmethanol is essential. Its unique combination of functional groups offers a broad spectrum of possibilities, from drug discovery to material science. Future research may uncover additional uses, solidifying its position as a valuable compound in the chemical sciences. By staying updated on the latest developments, stakeholders can leverage its potential to drive innovation in their respective fields.